Cas no 159333-55-8 (4(1H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-6-methyl-)

4(1H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-6-methyl- structure
159333-55-8 structure
Product Name:4(1H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-6-methyl-
CAS No:159333-55-8
MF:C12H11ClN2OS
MW:266.746540307999
CID:1338218
PubChem ID:135412226
Update Time:2025-04-20

4(1H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-6-methyl-
    • 2-[(4-chlorobenzyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone
    • STL302513
    • CS-0328623
    • HMS2796I23
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}-6-methylpyrimidin-4-ol
    • STL560128
    • AKOS000575231
    • 2-[(4-chlorobenzyl)sulfanyl]-6-methylpyrimidin-4-ol
    • 2-[(4-chlorobenzyl)sulfanyl]-6-methylpyrimidin-4(3H)-one
    • 2-[(4-chlorophenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one
    • MLS001143378
    • KAYFBYGQLVMKBS-UHFFFAOYSA-N
    • SR-01000494689
    • 2-[(4-chlorophenyl)methylsulfanyl]-4-methyl-1H-pyrimidin-6-one
    • SMR000473213
    • CHEMBL1939882
    • SCHEMBL5312755
    • 159333-55-8
    • 2-[(4-chlorobenzyl)thio]-6-methylpyrimidin-4(3H)-one
    • 2-[(4-Chlorobenzyl)thio]-6-methylpyrimidin-4-ol
    • AKOS002264106
    • 7M-832
    • SR-01000471158
    • 2-((4-Chlorobenzyl)thio)-6-methylpyrimidin-4-ol
    • Cambridge id 5926584
    • AB00101037-01
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-3,4-dihydropyrimidin-4-one
    • 2-[[p-Chlorobenzyl]thio]-6-methyl-4-pyrimidinol
    • DTXSID501321335
    • 2-[(4-Chlorobenzyl)sulfanyl]-6-methyl-4-pyrimidinol #
    • SR-01000494689-1
    • SR-01000471158-1
    • EU-0078457
    • CCG-454
    • AI-204/31716059
    • Inchi: 1S/C12H11ClN2OS/c1-8-6-11(16)15-12(14-8)17-7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,14,15,16)
    • InChI Key: KAYFBYGQLVMKBS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC(C)=CC(N1)=O

Computed Properties

  • Exact Mass: 266.02823
  • Monoisotopic Mass: 266.0280618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 402.8±47.0 °C at 760 mmHg
  • Flash Point: 197.4±29.3 °C
  • PSA: 41.46
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4(1H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-6-methyl- Security Information

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